Cas no 870717-91-2 ((E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: (E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 870717-91-2
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• CID: 719155
• PubChem ID: 24884603
• Update Time: 2025-09-28

(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Ethyl-trans-beta-styrylboronic acid pinacol ester
• trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester
• 1,3,2-Dioxaborolane,2-[(1E)-2-(4-ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-
• 2-[(E)-2-(4-ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(1E)-2-(4-Ethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester, 97%
• E-2-(4-Ethylphenyl)vinylboronic acid pinacol ester, 2-(E-2-(4-Ethylphenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Ethyl-trans-beta-styrylboron
• 4-Ethyl-trans-beta-styrylboronic acid pinacol ester, 97%
• 4-Ethyl-trans-^b-styrylboronic acid pinacol ester, 97%
• 870717-91-2
• trans-2-(4-Ethylphenyl)vinylboronic acid pinacol ester,97%
• VJB71791
• E-2-(4-Ethylphenyl)vinylboronic acid, pinacol ester
• (trans)--2-(4-Ethylphenyl)vinylboronic acidpinacol ester
• AS-71284
• 2-dioxaborolaneE-2-(4-Ethylphenyl)vinylboronic acid pinacol ester
• AKOS022190393

• MDL： MFCD08276837
• Inchi： 1S/C16H23BO2/c1-6-13-7-9-14(10-8-13)11-12-17-18-15(2,3)16(4,5)19-17/h7-12H,6H2,1-5H3/b12-11+
• InChI Key： WXXFAINZQODXKD-VAWYXSNFSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1/C=C/C1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 258.17900
• Monoisotopic Mass: 258.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.98
• Melting Point: 46-51 °C
• Boiling Point: 308.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.503
• PSA: 18.46000
• LogP: 3.89360

(E)-2-(4-Ethylstyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C